Cas no 107096-52-6 (2-METHYL-6-NITROBENZALDEHYDE)

2-METHYL-6-NITROBENZALDEHYDE structure
2-METHYL-6-NITROBENZALDEHYDE structure
2-METHYL-6-NITROBENZALDEHYDE
107096-52-6
C8H7NO3
165.14608
1006308
14098278

2-METHYL-6-NITROBENZALDEHYDE Properties

Names and Identifiers

    • 2-METHYL-6-NITROBENZALDEHYDE
    • 2-methyl-6-nitrobenzylaldehyde
    • 2-nitro-6-methylbenzaldehyde
    • 6-methyl-2-nitrobenzaldehyde
    • AB58397
    • AGN-PC-000EIN
    • Benzaldehyde, 2-methyl-6-nitro-
    • AKOS006303391
    • EN300-1725356
    • LBHWNZFYCKTRFN-UHFFFAOYSA-N
    • 107096-52-6
    • MFCD10696870
    • SCHEMBL700297
    • DA-20162
    • BS-44311
    • F2167-9483
    • F85779
    • 2-Nitro-6-methylbenzaldehyde
    • +Expand
    • MFCD10696870
    • LBHWNZFYCKTRFN-UHFFFAOYSA-N
    • InChI=1S/C8H7NO3/c1-6-3-2-4-8(9(11)12)7(6)5-10/h2-5H,1H3
    • CC1=C(C=O)C(=CC=C1)[N+](=O)[O-]

Computed Properties

  • 165.04261
  • 0
  • 1
  • 2
  • 165.042593085g/mol
  • 12
  • 187
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.6
  • 62.9Ų

Experimental Properties

  • 60.21

2-METHYL-6-NITROBENZALDEHYDE Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009TSV-100mg
2-METHYL-6-NITROBENZALDEHYDE
107096-52-6 97%
100mg
$59.00
A2B Chem LLC
AE57727-100mg
2-Methyl-6-nitrobenzaldehyde
107096-52-6 97%
100mg
$59.00 2024-04-20
abcr
AB587174-250mg
2-Methyl-6-nitrobenzaldehyde; .
107096-52-6
250mg
€260.70 2024-07-24
Alichem
A014000478-250mg
2-Methyl-6-nitrobenzaldehyde
107096-52-6 97%
250mg
$484.80 2023-09-04
Ambeed
A176190-100mg
2-Methyl-6-nitrobenzaldehyde
107096-52-6 97%
100mg
$80.0 2024-05-30
Enamine
EN300-1725356-0.05g
2-methyl-6-nitrobenzaldehyde
107096-52-6 95%
0.05g
$118.0 2023-09-20
Life Chemicals
F2167-9483-0.25g
2-methyl-6-nitrobenzaldehyde
107096-52-6 95%+
0.25g
$260.0 2023-09-06
TRC
B495453-10mg
2-Methyl-6-nitrobenzaldehyde
107096-52-6
10mg
$ 50.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSR677-100mg
2-methyl-6-nitrobenzaldehyde
107096-52-6 95%
100mg
¥541.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1147056-100mg
2-Methyl-6-nitrobenzaldehyde
107096-52-6 97%
100mg
¥760.00 2024-08-09

2-METHYL-6-NITROBENZALDEHYDE Related Literature

  • 1. Polyaza heterocycles. Part 3. Halogenation of 1-substituted quinoxalino[2,3-c]cinnolines: mechanistic implications
    Ian W. Harvey,David M. Smith,Charles R. White J. Chem. Soc. Perkin Trans. 1 1996 1699
Recommended suppliers
Amadis Chemical Company Limited
(CAS:107096-52-6)2-METHYL-6-NITROBENZALDEHYDE
A993081
99%
1g
330.0